Cas no 62390-70-9 (Benzonitrile, 3-bromo-2-hydroxy-5-nonyl-)

• Product Name: Benzonitrile, 3-bromo-2-hydroxy-5-nonyl-
• CAS No: 62390-70-9
• MF: C₁₆H₂₂BrNO
• MW: 324.255983829498
• CID: 446606
• PubChem ID: 21411807
• Update Time: 2025-04-19

Benzonitrile, 3-bromo-2-hydroxy-5-nonyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-bromo-2-hydroxy-5-nonyl-
• 3-bromo-2-hydroxy-5-nonylbenzonitrile
• 62390-70-9
• DTXSID30613329

• Inchi： 1S/C16H22BrNO/c1-2-3-4-5-6-7-8-9-13-10-14(12-18)16(19)15(17)11-13/h10-11,19H,2-9H2,1H3
• InChI Key： LKNMLUPFAGOLEW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=C(C=1)CCCCCCCCC)O

Computed Properties

• Exact Mass: 323.08856
• Monoisotopic Mass: 323.08848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02